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Compound of Interest

Compound Name: [Tyr8] Bradykinin

Cat. No.: B12399312

Application of [Tyr8] Bradykinin in G-protein
Coupled Receptor Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

[Tyr8] Bradykinin is a synthetic analog of the naturally occurring peptide hormone bradykinin.
It acts as a potent and selective agonist for the bradykinin B2 receptor, a member of the G-
protein coupled receptor (GPCR) family. Due to its stability and high affinity for the B2 receptor,
[Tyr8] Bradykinin is a valuable tool for studying GPCR signaling, function, and pharmacology.
This document provides detailed application notes and experimental protocols for the use of
[Tyr8] Bradykinin in GPCR research, with a focus on radioligand binding assays, calcium
mobilization assays, and ERK1/2 phosphorylation assays.

Data Presentation

The following tables summarize the quantitative data for [Tyr8] Bradykinin and related ligands
at the bradykinin B2 receptor.

Table 1: Binding Affinity of [Tyr8] Bradykinin and Bradykinin for the B2 Receptor
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. Bmax
) Receptor/Tissu
Ligand Kd (nM) (fmol/mg Reference
e
protein)
Rat Glomerular
[1251]-Tyr8-BK 3.9+07 31+5 [1]

Membranes

Table 2: Potency of [Tyr8] Bradykinin and Bradykinin in Functional Assays

Ligand Assay Cell Type EC50 (nM) Reference
Inositol Human Corneal
[Tyr8] Bradykinin ~ Phosphate Epithelial Cells 19.3+0.77 [2]
Accumulation (CEPI-17-CL4)
) Normal Primary
Inositol
o Human Corneal
[Tyr8] Bradykinin ~ Phosphate o 146 +2.7 [2]
) Epithelial Cells
Accumulation
(P-CEPI)
Inositol Human Corneal
Bradykinin Phosphate Epithelial Cells 3.26 £ 0.61 [2]
Accumulation (CEPI-17-CL4)
) Normal Primary
Inositol
o Human Corneal
Bradykinin Phosphate o 2.02£0.69 [2]
) Epithelial Cells
Accumulation
(P-CEPI)
. Guinea-Pig
o Calcium )
Bradykinin o Aortic Smooth 12.6 [3]
Mobilization
Muscle Cells
] Bovine Tracheal
o Calcium
Bradykinin o Smooth Muscle 0.2 [4]
Mobilization

Cells

Table 3: Inhibitory Constants (Ki) of B2 Receptor Antagonists Determined by Competition with
[1251-Tyr8]-BK
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Antagonist Ki (nM) Reference
Hoe 140 0.04 [5]
[Tyr8]-BK 0.6 [5]
D-Arg[Hyp3,D-Phe7,Leu8]-BK 12.4 [5]
D-Arg[Hyp3,Gly6,Leu8]-BK 23.0 [5]
Tyr0,D-Arg[Hyp3,D-

P)f:e?,Leug][—Byif 234 el
D-Arg[Hyp3,Leu8]-BK 335 [5]
D-Arg[Tyr3,D-Phe7,Leu8]-BK 34.5 [5]
D-Arg[Hyp2,Thi5,8,D-Phe7]- 435 5]

BK

Signaling Pathways

Activation of the bradykinin B2 receptor by [Tyr8] Bradykinin initiates a cascade of intracellular
signaling events. The primary pathway involves the coupling to Gg/11 proteins, leading to the
activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its
receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).
The elevated cytosolic Ca2+ and DAG together activate protein kinase C (PKC). Furthermore,
B2 receptor activation can also stimulate the mitogen-activated protein kinase (MAPK)
cascade, leading to the phosphorylation and activation of extracellular signal-regulated kinases
1 and 2 (ERK1/2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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